3-Amino-1-(m-fluorophenyl)-4-methyl-2-pyrazoline

• Molecular Formula: C10H12FN3
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 2-(3-fluorophenyl)-4-methyl-3,4-dihydropyrazol-5-amine
• InChI: InChI=1S/C10H12FN3/c1-7-6-14(13-10(7)12)9-4-2-3-8(11)5-9/h2-5,7H,6H2,1H3,(H2,12,13)
• InChI Key: PQVMISYUIYPKPT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(N=C1N)C2=CC(=CC=C2)F

Description

3-Amino-1-(m-fluorophenyl)-4-methyl-2-pyrazoline is a useful research compound. Its molecular formula is C10H12FN3 and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1.38 g. amount of sodium metal is dissolved in 150 ml. of absolute ethanol, then 8.1 g. of m-fluorophenylhydrazine hydrochloride is added followed by 3.9 g. of methacrylonitrile. The reaction mixture is refluxed for 5 hours, then is evaporated to dryness in vacuo. Water is added to give a dark semi-solid precipitate. The aqueous is decanted then more water is added and the solid is collected by filtration. The solid is dissolved in dichloromethane and the solution is passed through a short column of a hydrous magnesium silicate. The effluent is evaporated to give an oil. The oil is dissolved in hexane, treated with activated charcoal and filtered and evaporated to give a solid. The solid is recrystallized from hexane to give 0.65 g. of the desired product as light orange prisms, m.p. 78°-80° C.